N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride
Overview
Description
N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride, also known as N-Benzyl-THF-Methanamine hydrochloride, is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 122-125 °C. The compound has been studied for its potential uses in medicinal chemistry and drug development, as well as its biochemical and physiological effects.
Scientific Research Applications
N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride-Methanamine hydrochloride has been studied for its potential uses in medicinal chemistry and drug development. It has been used in the synthesis of a variety of compounds, including benzodiazepines, which are used to treat anxiety and insomnia. It has also been used as a starting material in the synthesis of other compounds, such as benzimidazoles, which have been studied for their potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride-Methanamine hydrochloride is not yet fully understood. It is believed to act by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. This inhibition of prostaglandin synthesis is thought to be responsible for its anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride-Methanamine hydrochloride has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties in animal models. In addition, it has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. It has also been shown to have a protective effect against oxidative stress in cells.
Advantages and Limitations for Lab Experiments
N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride-Methanamine hydrochloride has several advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost and availability. It is also relatively easy to synthesize and store. However, it is important to note that the compound has a limited solubility in water, which can make it difficult to use in some experiments. In addition, the compound is relatively unstable and can decompose over time.
Future Directions
The potential uses of N-Benzyl(tetrahydro-3-furanyl)methanamine hydrochloride-Methanamine hydrochloride are still being explored. One of the main areas of research is its use in drug development. It has already been used in the synthesis of benzodiazepines and benzimidazoles, and further research is being conducted to explore its potential uses in the synthesis of other drugs. In addition, research is being conducted to better understand its biochemical and physiological effects, as well as its potential therapeutic applications. Finally, research is being conducted to improve the stability of the compound and to develop methods to increase its solubility in water.
properties
IUPAC Name |
N-benzyl-1-(oxolan-3-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-2-4-11(5-3-1)8-13-9-12-6-7-14-10-12;/h1-5,12-13H,6-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRNXVHCYGKAIRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CNCC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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